Cas no 1314659-27-2 (1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314659-27-2
• MF: C₁₁H₁₀BrFO₂
• MW: 273.098306179047
• CID: 5779261
• PubChem ID: 117434881
• Update Time: 2025-05-23

1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1897601
• 1-(2-bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid
• 1314659-27-2
• 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H10BrFO2/c12-9-7(3-1-4-8(9)13)11(10(14)15)5-2-6-11/h1,3-4H,2,5-6H2,(H,14,15)
• InChI Key： ILEZADBPPXQFJH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(C(=O)O)CCC1)F

Computed Properties

• Exact Mass: 271.98482g/mol
• Monoisotopic Mass: 271.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic Acid (CAS No. 1314659-27-2)

1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1314659-27-2, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a cyclobutane ring substituted with a carboxylic acid group and a phenyl ring bearing both bromo and fluoro substituents. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemistry investigations.

The 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid molecule exhibits a high degree of versatility, which is particularly evident in its role as an intermediate in synthetic chemistry. The presence of both bromo and fluoro atoms on the phenyl ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions are widely employed in the synthesis of pharmacologically active compounds, including small-molecule inhibitors and drug candidates.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced efficacy and reduced side effects. The cyclobutane core structure in 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid has been shown to improve metabolic stability and oral bioavailability, making it an attractive motif for drug design. Furthermore, the fluorine substituent is known to modulate the pharmacokinetic properties of molecules, often leading to improved binding affinity and duration of action. These attributes have positioned this compound as a promising candidate for further exploration in drug discovery programs.

The pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds due to their ability to enhance drug-like properties. The 2-Bromo-3-fluorophenyl moiety in 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid is particularly noteworthy, as it combines the reactivity of bromine with the electronic effects of fluorine. This combination allows for diverse functionalization strategies, enabling chemists to tailor the compound's properties for specific biological targets. For instance, bromine can be readily displaced by nucleophiles under mild conditions, while fluorine can participate in hydrogen bonding interactions, influencing both solubility and binding affinity.

Recent studies have highlighted the potential of 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The cyclobutane ring provides rigidity to the molecular structure, which can be advantageous for achieving high selectivity against target enzymes. Additionally, the presence of both bromo and fluoro substituents allows for fine-tuning of the compound's interactions with biological receptors. This flexibility has been leveraged to develop inhibitors with improved potency and selectivity over off-target proteins.

The synthesis of 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The key steps typically include halogenation reactions to introduce the bromo and fluoro substituents onto the phenyl ring, followed by cycloaddition or cyclization reactions to form the cyclobutane core. These synthetic pathways are well-documented and can be adapted for large-scale production, ensuring a reliable supply of this valuable intermediate.

The growing interest in fluorinated compounds has also spurred advancements in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm the structure and purity of 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid. These methods provide crucial insights into its molecular conformation and interactions with other molecules, which are essential for understanding its biological activity.

In conclusion, 1-(2-Bromo-3-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314659-27-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile building block for drug discovery efforts aimed at developing novel therapeutic agents. The ongoing research into this compound underscores its importance as a scaffold for innovative drug design strategies.